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Compound Name:
1-Cyclopropylpiperazine

dihydrochloride

Cat. No.: B165461 Get Quote

An In-depth Technical Guide to the Chemical Properties of 1-Cyclopropylpiperazine
Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of 1-
Cyclopropylpiperazine dihydrochloride, a piperazine derivative of interest in pharmaceutical

research and development. This document is intended for researchers, scientists, and drug

development professionals, offering detailed data, experimental protocols, and visualizations to

support laboratory work and further investigation.

Core Chemical and Physical Properties
1-Cyclopropylpiperazine dihydrochloride is a white solid at room temperature.[1][2] The

dihydrochloride salt form generally enhances its solubility in aqueous solutions, a valuable

characteristic for various research and formulation applications.[3] It is considered stable under

normal storage conditions, though it should be kept in a dry, cool, and well-ventilated place.[1]

[2] In terms of reactivity, it is incompatible with strong oxidizing agents.[1]

Quantitative Data Summary
The following table summarizes the key quantitative properties of 1-Cyclopropylpiperazine
dihydrochloride and its related monohydrochloride form for easy comparison.
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Property
1-Cyclopropylpiperazine
Dihydrochloride

1-
(Cyclopropylcarbonyl)pipe
razine Hydrochloride

CAS Number 139256-79-4[4] 1021298-67-8[3]

Molecular Formula C₇H₁₆Cl₂N₂[4] C₈H₁₅ClN₂O[3]

Molecular Weight 199.12 g/mol [4] 190.67 g/mol [1][3]

Appearance White Solid[2]
White to Off-White Crystalline

Powder[1][3]

Melting Point Not available 175 - 180 °C[1]

Purity ≤100%[2] >98%

Solubility No data available Soluble in water[3]

Experimental Protocols
Detailed methodologies for the characterization of 1-Cyclopropylpiperazine dihydrochloride
are crucial for ensuring the quality and reproducibility of research. The following are standard

experimental protocols for determining key chemical properties.

Determination of Melting Point
Objective: To determine the temperature range over which the solid-state of the compound

transitions to a liquid.

Methodology:

A small, dry sample of the crystalline compound is finely crushed and packed into a capillary

tube to a depth of 2-3 mm.

The capillary tube is placed in a calibrated melting point apparatus.

The sample is heated at a steady rate of 1-2 °C per minute.

The temperature at which the first drop of liquid appears is recorded as the onset of melting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.scbt.com/p/1-cyclopropyl-piperazine-dihydrochloride-139256-79-4
https://www.nbinno.com/article/pharmaceutical-intermediates/science-behind-1-cyclopropylcarbonyl-piperazine-hcl-properties-usage-yo
https://www.scbt.com/p/1-cyclopropyl-piperazine-dihydrochloride-139256-79-4
https://www.nbinno.com/article/pharmaceutical-intermediates/science-behind-1-cyclopropylcarbonyl-piperazine-hcl-properties-usage-yo
https://www.scbt.com/p/1-cyclopropyl-piperazine-dihydrochloride-139256-79-4
https://www.fishersci.com/store/msds?partNumber=AAH66242&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.nbinno.com/article/pharmaceutical-intermediates/science-behind-1-cyclopropylcarbonyl-piperazine-hcl-properties-usage-yo
https://www.fishersci.com/store/msds?partNumber=AAH52436MD&productDescription=1-CYCLPROPLPIPERAZINE+DI+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH66242&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.nbinno.com/article/pharmaceutical-intermediates/science-behind-1-cyclopropylcarbonyl-piperazine-hcl-properties-usage-yo
https://www.fishersci.com/store/msds?partNumber=AAH66242&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH52436MD&productDescription=1-CYCLPROPLPIPERAZINE+DI+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.nbinno.com/article/pharmaceutical-intermediates/science-behind-1-cyclopropylcarbonyl-piperazine-hcl-properties-usage-yo
https://www.benchchem.com/product/b165461?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The temperature at which the entire sample becomes a clear liquid is recorded as the

completion of melting.

The melting point is reported as a range between these two temperatures.

Purity Determination by ¹H NMR Spectroscopy
Objective: To confirm the chemical structure and assess the purity of the compound.

Methodology:

A 5-10 mg sample of the compound is accurately weighed and dissolved in a suitable

deuterated solvent (e.g., DMSO-d₆).

The solution is transferred to a 5 mm NMR tube.

The ¹H NMR spectrum is acquired on a calibrated NMR spectrometer (e.g., 400 MHz).

The chemical shifts (δ), coupling constants (J), and integration values of the observed

signals are analyzed.

The obtained spectrum is compared with a reference spectrum or theoretical values to

confirm the structure.[5] Purity is assessed by the absence of significant impurity peaks.

Synthesis and Purification Workflow
The following diagram illustrates a typical laboratory workflow for the synthesis and purification

of a related piperazine derivative, which can be adapted for similar compounds.
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Synthesis

Work-up and Purification

Analysis

Start: tert-butyl 4-(cyclopropanecarbonyl)piperazine-1-carboxylate

Add Methanol and Hydrochloric Acid Solution

Dissolve

Stir at Room Temperature Overnight

Initiate Reaction

Concentrate Under Reduced Pressure

Reaction Completion

Obtain Off-White Solid

Isolate

Characterize by ¹H-NMR and LC-MS

End: Cyclopropyl(piperazin-1-yl)methanone Hydrochloride

Confirm Structure and Purity

Click to download full resolution via product page

Caption: Synthesis and purification workflow for a piperazine derivative.
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Biological Activity and Applications
Piperazine derivatives are a well-established class of compounds with a broad spectrum of

biological activities.[6] These activities include anthelmintic, anti-inflammatory, and

anticonvulsant properties.[6] Specifically, 1-(Cyclopropylcarbonyl)piperazine hydrochloride

serves as a key intermediate in the synthesis of more complex pharmaceutical molecules,

particularly those targeting neurological disorders.[7]

The following diagram illustrates the general therapeutic potential of the piperazine scaffold.

Potential Biological Activities

Piperazine Scaffold

Anthelmintic Anti-Inflammatory Anticonvulsant Antipsychotic Antihistamine Other Therapeutic Areas

Click to download full resolution via product page

Caption: Therapeutic potential of the piperazine scaffold.

Safety and Handling
1-Cyclopropylpiperazine dihydrochloride is classified as a dangerous good for transport and

may be subject to additional shipping charges.[4] It is recommended to handle this compound

in accordance with good industrial hygiene and safety practices.[1] This includes wearing

appropriate personal protective equipment such as safety goggles, gloves, and protective

clothing to prevent skin and eye contact.[1][2] The compound should be used in a well-

ventilated area or under a chemical fume hood to avoid inhalation of dust.[2] In case of contact,

immediate rinsing with plenty of water is advised.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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